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Introduction

Globo H is a complex hexasaccharide glycosphingolipid found on the surface of various cancer
cells, including breast, prostate, and pancreatic cancers, but is notably absent from most
normal adult tissues.[1][2] This differential expression makes Globo H a compelling target for
cancer diagnostics and immunotherapies, such as antibody-drug conjugates (ADCs) and
cancer vaccines.[3][4] Flow cytometry is a powerful technique for the sensitive and specific
identification and quantification of cells expressing this tumor-associated carbohydrate antigen.
This document provides a detailed protocol for the detection of Globo H positive cells using
flow cytometry.

Principle of the Assay

Flow cytometry measures the physical and chemical characteristics of cells as they pass one
by one through a laser beam. To identify Globo H positive cells, a specific monoclonal
antibody, often fluorescently labeled, is used to bind to the Globo H antigen on the cell surface.
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The intensity of the fluorescence emitted from each cell is proportional to the amount of Globo
H antigen present, allowing for the quantification of the positive cell population.

Signaling Pathway of Globo H in Breast Cancer

Globo H is not merely a surface marker but is also involved in critical signaling pathways that
promote tumor progression and survival.[5] In breast cancer cells, Globo H, along with other
globo-series glycosphingolipids like SSEA3 and SSEA4, forms a complex with Caveolin-1
(CAV1) and Focal Adhesion Kinase (FAK) within lipid rafts.[6] This complex can then interact
with AKT and receptor-interacting protein kinase (RIP), preventing the activation of caspase-3
and thereby inhibiting apoptosis, which contributes to cell survival and metastasis.[5][6]
Understanding this pathway is crucial for developing targeted therapies.
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Caption: Globo H signaling pathway promoting cell survival.

Experimental Protocol

This protocol describes the staining of cells for Globo H expression analysis by flow cytometry
using a direct staining method with a fluorochrome-conjugated antibody.
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Materials and Reagents

e Cells: Cancer cell lines (e.g., MCF-7, T47D) or primary cells.

Primary Antibody: Allophycocyanin (APC)-conjugated anti-Globo H mAb (clone VK9).[7]

Isotype Control: APC-conjugated Mouse IgG isotype control antibody.[4]

FACS Buffer: Phosphate-Buffered Saline (PBS) with 1% Bovine Serum Albumin (BSA) or 1%
Fetal Bovine Serum (FBS).[7][8]

Viability Dye: Propidium lodide (PI) or 7-AAD to exclude dead cells.[7][8]

Equipment: Flow cytometer, microcentrifuge, 96-well V-bottom plates or FACS tubes.

Experimental Workflow

The overall workflow for identifying Globo H positive cells is depicted below.

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#application-notes-and-protocols-identification-of-globo-h-positive-cells-by-flow-cytometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC8423375/
https://aacrjournals.org/mct/article/20/6/1121/673274/Preclinical-Studies-of-OBI-999-A-Novel-Globo-H
https://pmc.ncbi.nlm.nih.gov/articles/PMC8423375/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5303257/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8423375/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5303257/
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#application-notes-and-protocols-identification-of-globo-h-positive-cells-by-flow-cytometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16125819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start: Cell Culture

Harvest & Count Cells

Aliquot 2x1075 cells/well
in 96-well plate

Wash with FACS Buffer

Stain with Anti-Globo H Ab
(or Isotype Control)
30 min at 4°C

Wash Twice with
FACS Buffer

Resuspend in Buffer
with Viability Dye (PI)

Acquire on
Flow Cytometer

Analyze Data
(Gating & Quantification)

Click to download full resolution via product page

Caption: Experimental workflow for flow cytometry.
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Step-by-Step Procedure

o Cell Preparation:
o Culture cells to 70-80% confluency.

o Harvest cells using a non-enzymatic cell dissociation solution to preserve surface
antigens.[8]

o Wash the cells with PBS and perform a cell count.
e Staining:

o Transfer approximately 1-2 x 10"5 cells per well into a 96-well V-bottom plate or FACS
tube.[7][8]

o Pellet the cells by centrifugation (e.g., 400 x g for 5 minutes) and discard the supernatant.

[8]

o Resuspend the cell pellet in 50 puL of FACS buffer containing the APC-conjugated anti-
Globo H antibody (e.g., 0.25 pg of clone VK9).[7] For the negative control, resuspend
cells in buffer with the corresponding isotype control antibody at the same concentration.

o Incubate for 30 minutes at 4°C in the dark.[7]
e Washing:

o After incubation, add 200 uL of FACS buffer to each well and centrifuge at 400 x g for 5
minutes.

o Discard the supernatant and repeat the wash step twice.[7]
 Viability Staining and Acquisition:
o Resuspend the final cell pellet in 200 pL of FACS buffer.[7]

o Just before analysis, add a viability dye such as Propidium lodide (PI) at a final
concentration of 1 pg/mL to distinguish live from dead cells.[7]
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o Acquire the samples on a flow cytometer.

Data Analysis
e Gating Strategy:

o

First, gate on the main cell population in the Forward Scatter (FSC) vs. Side Scatter (SSC)
plot to exclude debris.

o

Next, create a gate to select for single cells (singlets) to exclude doublets.

[¢]

From the singlet population, gate on live cells by excluding the Pl-positive (dead) cells.

[e]

Finally, analyze the live, single-cell population for Globo H expression (APC
fluorescence). Use the isotype control to set the gate for the Globo H positive population.

Data Presentation: Globo H Expression in Cancer
Cell Lines

The expression of Globo H can vary significantly among different cancer cell lines. The table
below summarizes representative data on Globo H expression levels determined by flow
cytometry.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#application-notes-and-protocols-identification-of-globo-h-positive-cells-by-flow-cytometry
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#application-notes-and-protocols-identification-of-globo-h-positive-cells-by-flow-cytometry
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#application-notes-and-protocols-identification-of-globo-h-positive-cells-by-flow-cytometry
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#application-notes-and-protocols-identification-of-globo-h-positive-cells-by-flow-cytometry
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#application-notes-and-protocols-identification-of-globo-h-positive-cells-by-flow-cytometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16125819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Globo H
Cell Line Cancer Type Expression (% Reference(s)
Positive Cells)
High (~89.2% -
MCF-7 Breast Cancer [4119]
98.8%)
T47D Breast Cancer Positive [8]
MDA-MB-231 Breast Cancer Low (~10.6%) [4]
SK-BR-3 Breast Cancer Negligible (~0.1%) [4]
OVCAR-3 Ovarian Cancer Positive [8]
NCI-N87 Gastric Cancer Positive [4]
HPAC Pancreatic Cancer Positive [4]

Note: Expression levels can vary based on cell culture conditions and specific antibody clones
used.

Conclusion

This protocol provides a reliable and detailed method for the identification and quantification of
Globo H positive cells using flow cytometry. The ability to accurately assess Globo H
expression is critical for basic research into its biological function and for the clinical
development of targeted cancer therapies. Researchers should always include appropriate
controls, such as isotype controls and unstained cells, to ensure the accuracy and
reproducibility of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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